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Compound of Interest

Compound Name: Prim-O-Glucosylcimifugin

Cat. No.: B192187 Get Quote

Introduction
Prim-O-Glucosylcimifugin (CAS: 80681-45-4) is a chromone glycoside and a primary

bioactive component isolated from the roots of Saposhnikovia divaricata and other medicinal

plants.[1][2] It is a subject of increasing interest in biomedical research due to its various

pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.[3]

[4] Accurate and reproducible experimental results rely on the correct preparation and storage

of Prim-O-Glucosylcimifugin stock solutions. This document provides a detailed protocol for

the preparation, storage, and handling of Prim-O-Glucosylcimifugin stock solutions for in vitro

and in vivo research applications.

Physicochemical Properties
A summary of the key physicochemical properties of Prim-O-Glucosylcimifugin is presented

in the table below.
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Property Value Reference

Molecular Formula C₂₂H₂₈O₁₁ [2][5]

Molecular Weight 468.45 g/mol [3][6][7]

CAS Number 80681-45-4 [1][2]

Appearance White crystalline powder [8]

Purity Typically >95% (HPLC) [2]

Solubility
Prim-O-Glucosylcimifugin is soluble in several organic solvents. The choice of solvent is

critical and should be guided by the specific requirements of the downstream application,

particularly concerning solvent toxicity in cell-based assays.

Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide) ≥ 55 mg/mL (117.41 mM)

[6] Sonication may be

required.[6] Moisture-

absorbing DMSO can reduce

solubility; use fresh DMSO.[3]

≥ 150 mg/mL (320.20 mM) [1]

93-94 mg/mL (198.52-200.66

mM)
[3]

Methanol Soluble [8]

In vivo formulation

2 mg/mL (4.27 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

[6] Sonication is

recommended.[6]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of Prim-O-
Glucosylcimifugin in DMSO.

Materials
Prim-O-Glucosylcimifugin powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure
Pre-weighing Preparation: Allow the vial of Prim-O-Glucosylcimifugin to equilibrate to room

temperature before opening to prevent condensation of moisture onto the powder.

Weighing: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh the desired amount of Prim-O-Glucosylcimifugin. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.68 mg of Prim-O-Glucosylcimifugin
(Molecular Weight = 468.45 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the weighed

Prim-O-Glucosylcimifugin. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube/vial tightly and vortex thoroughly until the powder is completely

dissolved. If necessary, sonicate the solution in a water bath for a few minutes to aid

dissolution.[6]

Sterilization (Optional): If required for sterile cell culture applications, the stock solution can

be sterilized by passing it through a 0.22 µm syringe filter. Ensure the filter is compatible with
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DMSO.

Aliquoting and Storage: It is recommended to prepare and use the solution on the same day.

[1][2] However, if storage is necessary, aliquot the stock solution into smaller, single-use

volumes in tightly sealed vials to avoid repeated freeze-thaw cycles.[2][9] Store the aliquots

at -20°C or -80°C.

Storage and Stability
Proper storage is crucial to maintain the integrity of Prim-O-Glucosylcimifugin stock

solutions.

Form Storage Temperature Stability

Solid Powder -20°C Up to 3 years[6]

In Solvent -80°C Up to 1 year[6]

-20°C

Up to 1 month[9] (or several

months according to another

source[1])

Note: It is best practice to use freshly prepared solutions. If using stored solutions, allow the

aliquot to thaw completely and bring it to room temperature before use. Vortex briefly before

diluting into your experimental medium.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the preparation of Prim-O-
Glucosylcimifugin stock solution.
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Workflow for Prim-O-Glucosylcimifugin Stock Solution Preparation

Preparation

Storage & Use

Equilibrate Prim-O-Glucosylcimifugin to Room Temperature

Weigh Desired Amount of Powder

Prevent Condensation

Add Anhydrous DMSO

Precise Calculation

Vortex and/or Sonicate to Dissolve

Ensure Complete Dissolution

Use Immediately for Experiments

Recommended Practice

Aliquot into Single-Use Vials

For Long-Term Storage

Store at -20°C or -80°C

Avoid Freeze-Thaw Cycles
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Inhibitory Action of Prim-O-Glucosylcimifugin on JAK2/STAT3 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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